Cas no 17635-45-9 (4-(1H-Pyrazol-1-yl)aniline)

4-(1H-Pyrazol-1-yl)aniline is a versatile aromatic amine derivative featuring a pyrazole substituent, which enhances its reactivity and utility in organic synthesis. This compound serves as a valuable intermediate in the preparation of pharmaceuticals, agrochemicals, and functional materials due to its dual functional groups—an amine and a pyrazole ring. The electron-rich pyrazole moiety facilitates selective modifications, while the aniline group enables further derivatization via diazotization or coupling reactions. Its stable structure and compatibility with diverse reaction conditions make it a preferred choice for constructing complex heterocyclic frameworks. High purity and consistent quality ensure reliable performance in research and industrial applications.
4-(1H-Pyrazol-1-yl)aniline structure
4-(1H-Pyrazol-1-yl)aniline structure
Product Name:4-(1H-Pyrazol-1-yl)aniline
CAS No:17635-45-9
MF:C9H9N3
MW:159.187861204147
MDL:MFCD00626298
CID:50829
PubChem ID:594274
Update Time:2025-05-28

4-(1H-Pyrazol-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

    • 4-Pyrazol-1-yl-phenylamine
    • 1-(4-Nitrobenzyl)-1H-pyrazole
    • 1-[(4-Nitrophenyl)Methyl]Pyrazole
    • 1-(4-Aminophenyl)pyrazole
    • 4-(1H-pyrazol-1-yl)aniline
    • 4-(1-Pyrazolyl)aniline
    • 4-pyrazol-1-ylaniline
    • AKOS B029459
    • BUTTPARK 98\50-47
    • CHEMBRDG-BB 4102901
    • 1-(4-Aminophenyl)-1H-pyrazole
    • 4-1H-Pyrazol-1-yl-phenylamine
    • Benzenamine, 4-(1H-pyrazol-1-yl)-
    • 4-(1H-pyrazol-1-yl)benzenamine
    • CSFIQHZIFKIQNO-UHFFFAOYSA-N
    • 4-pyrazolylphenylamine
    • PubChem22682
    • 1-p-aminophenylpyrazole
    • 4-(pyrazol-1-yl)aniline
    • 4-(Pyrazol-1-yl)phenylamine
    • 4-(1H-Pyrazole-1-yl)aniline
    • 4-(1H-Pyrazol-1-yl)anili
    • Z235347027
    • BDBM626127
    • SDCCGMLS-0066007.P001
    • PS-4291
    • BB 0258541
    • AC-9351
    • 4-(1H-Pyrazol-1-yl)benzeneamine
    • SCHEMBL118346
    • MFCD00626298
    • SY003208
    • 4-(1H-Pyrazol-1-yl)aniline #
    • STR05709
    • A3916
    • AM20050520
    • InChI=1/C9H9N3/c10-8-2-4-9(5-3-8)12-7-1-6-11-12/h1-7H,10H
    • AKOS000132549
    • FT-0616474
    • DTXSID40344071
    • 1-(4'-aminophenyl)-1H-pyrazole
    • EN300-28239
    • 17635-45-9
    • F2169-0792
    • CS-W022235
    • A812176
    • 4-(1H-pyrazol-1-yl)aniline;4-(1-Pyrazolyl)aniline
    • W-206238
    • BBL040613
    • STK350774
    • DB-014336
    • ALBB-013943
    • 4-(1H-Pyrazol-1-yl)aniline
    • MDL： MFCD00626298
    • Inchi： 1S/C9H9N3/c10-8-2-4-9(5-3-8)12-7-1-6-11-12/h1-7H,10H2
    • InChI Key： CSFIQHZIFKIQNO-UHFFFAOYSA-N
    • SMILES： N1(C=CC=N1)C1C=CC(=CC=1)N

Computed Properties

  • Exact Mass: 159.08000
  • Monoisotopic Mass: 159.08
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 43.8

Experimental Properties

  • Color/Form: No data available
  • Density: 1.2±0.1 g/cm3
  • Melting Point: 54-55 ºC
  • Boiling Point: 312°C at 760 mmHg
  • Flash Point: 142.5℃
  • Refractive Index: 1.641
  • PSA: 43.84000
  • LogP: 2.03570

4-(1H-Pyrazol-1-yl)aniline Security Information

4-(1H-Pyrazol-1-yl)aniline Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(1H-Pyrazol-1-yl)aniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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TRC
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 $ 50.00 2022-06-03
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 $ 65.00 2022-06-03
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